Cas no 26820-30-4 (Pyridine, 2-(butylthio)-3-nitro-)
26820-30-4 structure
Product Name:Pyridine, 2-(butylthio)-3-nitro-
CAS No:26820-30-4
MF:C9H12N2O2S
MW:212.268780708313
CID:1431031
PubChem ID:85772026
Update Time:2025-04-20
Pyridine, 2-(butylthio)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-(butylthio)-3-nitro-
- DTXSID901307840
- SCHEMBL15525578
- 26820-30-4
- 2-(Butylthio)-3-nitropyridine
-
- Inchi: 1S/C9H12N2O2S/c1-2-3-7-14-9-8(11(12)13)5-4-6-10-9/h4-6H,2-3,7H2,1H3
- InChI Key: WJZVQYRPWIOYPC-UHFFFAOYSA-N
- SMILES: S(C1C(=CC=CN=1)[N+](=O)[O-])CCCC
Computed Properties
- Exact Mass: 212.06206
- Monoisotopic Mass: 212.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 84Ų
Experimental Properties
- PSA: 56.03
Pyridine, 2-(butylthio)-3-nitro- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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